Cas no 923193-83-3 (4-iodo-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide)

• Product name: 4-iodo-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• CAS No: 923193-83-3
• MF: C₂₀H₁₅IN₄O
• MW: 454.263776063919
• CID: 5827623
• PubChem ID: 18568488

4-iodo-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-iodo-N-[4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]-
• F2206-0120
• AKOS001948710
• 4-iodo-N-(4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide
• 4-iodo-N-[4-(7-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide
• 923193-83-3
• 4-iodo-N-(4-{7-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide
• 4-iodo-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide

• Inchi： 1S/C20H15IN4O/c1-13-10-11-25-12-18(24-20(25)22-13)14-4-8-17(9-5-14)23-19(26)15-2-6-16(21)7-3-15/h2-12H,1H3,(H,23,26)
• InChI Key： CHTJZPQKHJADOI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CN3C(=N2)N=C(C)C=C3)C=C1)(=O)C1=CC=C(I)C=C1

Computed Properties

• Exact Mass: 454.02906g/mol
• Monoisotopic Mass: 454.02906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų
• XLogP3: 4.7

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• pka: 12.61±0.70(Predicted)

Additional information on 4-iodo-N-(4-{7-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide

Comprehensive Overview of 4-iodo-N-(4-{7-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide (CAS No. 923193-83-3)

4-iodo-N-(4-{7-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide (CAS No. 923193-83-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazo[1,2-a]pyrimidine derivatives, which are known for their diverse biological activities. The presence of an iodo substituent and a benzamide moiety enhances its potential as a versatile intermediate in drug discovery and development.

In recent years, the demand for imidazo[1,2-a]pyrimidine-based compounds has surged due to their applications in targeting various diseases, including cancer and inflammatory disorders. Researchers are particularly interested in CAS No. 923193-83-3 for its unique structural features, which may contribute to its efficacy in modulating specific biological pathways. The compound's molecular weight, solubility, and stability under different conditions are critical parameters that influence its utility in laboratory and industrial settings.

One of the most frequently searched questions related to this compound is: "What are the potential applications of 4-iodo-N-(4-{7-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide in drug development?" Studies suggest that this compound could serve as a key building block for designing kinase inhibitors or G-protein-coupled receptor (GPCR) modulators. Its iodine atom also makes it a candidate for radiolabeling studies, which are essential for imaging and diagnostic purposes.

The synthesis of 4-iodo-N-(4-{7-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide involves multi-step organic reactions, including cross-coupling and amide bond formation. Researchers often optimize these processes to improve yield and purity, as these factors are crucial for downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and ensure its quality.

Another trending topic in the scientific community is the exploration of imidazo[1,2-a]pyrimidine derivatives as potential anticancer agents. Given the structural complexity of CAS No. 923193-83-3, it is being investigated for its ability to interact with tumor-specific targets. Early-stage studies have shown promising results, but further in vitro and in vivo testing is required to validate its therapeutic potential.

From a commercial perspective, 4-iodo-N-(4-{7-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide is available through specialized chemical suppliers. Researchers often inquire about its storage conditions, handling precautions, and shelf life, as these details are vital for maintaining its integrity. Proper storage in a cool, dry environment and protection from light are recommended to prevent degradation.

In conclusion, 4-iodo-N-(4-{7-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide (CAS No. 923193-83-3) represents a valuable compound in modern medicinal chemistry. Its unique structure and potential applications in drug discovery, imaging, and targeted therapy make it a subject of ongoing research. As scientific advancements continue, this compound may play a pivotal role in addressing unmet medical needs.